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Compound of Interest

Compound Name: Diisononyl phthalate

Cat. No.: B1148559 Get Quote

This guide provides a comparative overview of analytical performance for the quantification of

Diisononyl phthalate (DINP) across different laboratories and matrices. The data presented is

synthesized from proficiency testing schemes and inter-laboratory studies to aid researchers,

scientists, and drug development professionals in evaluating and improving their own analytical

methodologies.

Data Presentation: Quantitative Comparison of DINP
Measurements
The following tables summarize the inter-laboratory performance for DINP analysis in a

polymer matrix (Polyvinyl Chloride - PVC) and for its metabolites in a biological matrix (human

urine). These results highlight the variability and reproducibility of DINP measurements.

Table 1: Inter-laboratory Analysis of DINP in PVC Toys

Sample
Matrix

Analyte

Number of
Participatin
g
Laboratorie
s

Mean
Concentrati
on (% w/w)

Relative
Standard
Deviation
(RSD)

Analytical
Technique

PVC Toy DINP Not Specified 24% 4% HPTLC
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Data synthesized from an inter-laboratory test for the determination of seven phthalates in

childcare articles and toys made of PVC. The study highlighted that for complex isomers like

DINP, High-Performance Thin-Layer Chromatography (HPTLC) was utilized for

quantification[1].

Table 2: Inter-laboratory Reproducibility for DINP Biomarkers in Human Urine

Sample Matrix
Analyte
(Biomarker)

Proficiency
Test Rounds

Inter-
laboratory
Reproducibilit
y (RSD)

Analytical
Technique

Human Urine
Oxidized DINP

Metabolites
4 43% (average) LC-MS/MS

Human Urine

Oxidized DINP

Metabolites

(satisfactory

performance

labs)

4 26% (average) LC-MS/MS

This data is from a quality assurance program involving 28 laboratories over 18 months. The

challenging nature of analyzing mixed-isomer phthalate biomarkers like those of DINP is

reflected in the higher relative standard deviation compared to single-isomer phthalates[2].

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable results. Below are

summaries of common experimental protocols for the determination of DINP in polymer and

biological matrices.

1. Analysis of DINP in PVC Toys via HPLC and HPTLC

Objective: To identify and quantify seven phthalates, including DINP, in toys and childcare

articles made of PVC[1].

Sample Preparation:
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A representative sample of the PVC material is obtained.

The PVC is dissolved in tetrahydrofuran (THF) to extract the phthalates[1].

Analytical Methods:

HPLC: Used for the quantification of phthalates that produce discrete peaks[1].

HPTLC: Specifically employed for the quantification of complex isomeric mixtures like

DINP and DIDP.

Inter-laboratory Validation: The method was validated through an inter-laboratory test to

establish its robustness for monitoring legal limits.

2. Determination of DINP Biomarkers in Human Urine by LC-MS/MS

Objective: To assess and improve the comparability of urinary biomarker analysis for

phthalates, including DINP, across multiple laboratories.

Generalized Protocol:

A 0.5 mL urine sample is used.

Isotopically labeled internal standards and a buffer are added.

Enzymatic deconjugation of the biomarkers is performed at 37°C for 2 hours.

The deconjugated biomarkers are extracted using Solid Phase Extraction (SPE), which

can be performed online or offline.

Analysis is conducted using Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) with Electrospray Ionization in negative mode (ESI⁻), acquiring two mass

transitions for each analyte.

3. Gas Chromatography-Mass Spectrometry (GC-MS) for Phthalate Analysis in Toys

Objective: Simultaneous measurement of regulated phthalate esters, including DINP, in

children's toys.
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Sample Preparation:

Toy samples are prepared according to the analysis method CPSC-CH-C1001-09.3,

prescribed by the US Consumer Product Safety Commission.

This typically involves solvent extraction to isolate the phthalates from the polymer matrix.

Instrumentation: A GC-MS system is used, often in a simultaneous Scan/SIM measurement

mode. This allows for both the quantification of target analytes (SIM mode) and the

identification of other, non-targeted compounds (Scan mode).

Quantification: For complex mixtures like DINP, which present as multiple chromatographic

peaks, unique mass chromatograms and specific quantitation ions are used for accurate

measurement.

Mandatory Visualizations
DINP Metabolism and Signaling Pathway

The following diagram illustrates a simplified pathway of DINP metabolism and its potential

interaction with lipid metabolism signaling pathways.
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DINP Metabolism Impact on Lipid Metabolism
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Caption: Simplified metabolic pathway of DINP and its influence on key regulators of

adipogenesis.

Experimental Workflow for DINP Analysis in Polymers

The diagram below outlines a general workflow for the analysis of DINP in polymer-based

samples, such as PVC toys.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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